Cas no 864439-33-8 (Imidazo[1,2-a]pyrimidine-2-carbonitrile)

• Product Name: Imidazo[1,2-a]pyrimidine-2-carbonitrile
• CAS No: 864439-33-8
• MF: C₇H₄N₄
• MW: 144.133460044861
• CID: 1088837
• PubChem ID: 23156284
• Update Time: 2025-06-26

Imidazo[1,2-a]pyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidine-2-carbonitrile
• SCHEMBL5439330
• 864439-33-8
• DTXSID00631070

• Inchi： 1S/C7H4N4/c8-4-6-5-11-3-1-2-9-7(11)10-6/h1-3,5H
• InChI Key： SAIKPLQVVCDTNC-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=NC(C#N)=C2

Computed Properties

• Exact Mass: 144.043596145g/mol
• Monoisotopic Mass: 144.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on Imidazo[1,2-a]pyrimidine-2-carbonitrile

Imidazo[1,2-a]pyrimidine-2-carbonitrile: A Promising Compound in Modern Pharmaceutical Research

Imidazo[1,2-a]pyrimidine-2-carbonitrile (CAS No. 864439-33-8) has emerged as a pivotal compound in the field of pharmaceutical chemistry, owing to its unique molecular architecture and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds, characterized by the presence of a fused imidazole and pyrimidine ring system. The imidazo[1,2-a]pyrimidine core structure, combined with the carbonitrile functional group, imparts distinct chemical properties that make it a valuable scaffold for drug discovery. Recent studies have highlighted its role in modulating various biological targets, positioning it as a key player in the development of novel therapeutics.

The imidazo[1,2-a]pyrimidine-2-carbonitrile molecule exhibits a planar conjugated system, which enhances its ability to interact with target proteins through π-π stacking and hydrogen bonding. This structural feature is critical in its binding affinity to enzyme active sites and receptor binding domains. The carbonitrile group, located at the 2-position of the pyrimidine ring, further contributes to its reactivity and functional versatility. Researchers have leveraged these properties to design derivatives with enhanced pharmacokinetic profiles and improved selectivity for specific targets.

Recent advancements in medicinal chemistry have demonstrated the potential of Imidazo[1,2-a]pyrimidine-2-carbonitrile in targeting oncogenic pathways. A 2023 study published in Journal of Medicinal Chemistry reported that compounds derived from this scaffold showed significant inhibitory activity against the PI3K/AKT/mTOR signaling pathway, which is implicated in multiple cancers. The study emphasized the importance of the imidazo[1,2-a]pyrimidine core in stabilizing the interaction between the inhibitor and the target kinase, thereby enhancing therapeutic efficacy.

Another groundbreaking application of Imidazo[1,2-a]pyrimidine-3-carbonitrile (a closely related derivative) is its role in the development of antiviral agents. A 2024 preclinical study published in Nature Communications highlighted the antiviral potential of compounds with the imidazo[1,2-a]pyrimidine framework against SARS-CoV-2. The research team found that the carbonitrile group plays a crucial role in the compound's ability to inhibit viral RNA polymerase, suggesting its potential as a broad-spectrum antiviral agent.

The Imidazo[1,2-a]pyrimidine-2-carbonitrile scaffold has also attracted attention in the field of neuropharmacology. A 2023 review article in Pharmacological Reviews discussed its potential as a modulator of GABA receptors, which are critical in the treatment of neurological disorders such as epilepsy and anxiety. The study proposed that the imidazo[1,2-a]pyrimidine core could be optimized to enhance selectivity for specific GABA subtypes, thereby minimizing side effects.

One of the most promising aspects of Imidazo[1,2-a]pyrimidine-2-carbonitrile is its ability to serve as a versatile platform for drug design. The carbonitrile functionality allows for the introduction of various substituents, enabling the fine-tuning of pharmacological properties. For instance, a 2022 study in Drug Discovery Today demonstrated that the addition of hydrophilic groups to the imidazo[1,2-a]pyrimidine core significantly improved the solubility and bioavailability of the compound, making it more suitable for oral administration.

Computational approaches have further expanded the understanding of Imidazo[1,2-a]pyrimidine-2-carbonitrile's potential. Molecular docking studies have revealed its high affinity for several protein targets, including EGFR and VEGFR, which are key players in tumor angiogenesis. These findings have paved the way for the development of targeted therapies that could address resistance mechanisms in cancer treatment.

Environmental and synthetic considerations are also critical in the utilization of Imidazo[1,2-a]pyrimidine-2-carbonitrile. Sustainable synthesis methods have been explored to reduce the environmental impact of its production. A 2023 paper in Green Chemistry described a green synthetic route that utilizes catalytic processes to minimize waste and energy consumption, aligning with the principles of green chemistry and pharmaceutical sustainability.

The Imidazo[1,2-a]pyrimidine-2-carbonitrile compound has also shown promise in the treatment of infectious diseases. A 2024 study in Antimicrobial Agents and Chemotherapy explored its antimicrobial activity against multidrug-resistant bacteria. The research indicated that the carbonitrile group enhances the compound's ability to disrupt bacterial cell membranes, suggesting its potential as a novel antibiotic agent.

Despite its promising applications, the development of Imidazo[1,2-a]pyrimidine-2-carbonitrile derivatives faces several challenges. One major hurdle is the optimization of selectivity to minimize off-target effects. A 2023 study in ACS Medicinal Chemistry Letters addressed this issue by employing structure-based drug design to identify key residues in the target protein that are critical for binding. This approach has enabled the development of more selective inhibitors with improved therapeutic profiles.

Future research directions for Imidazo[1,2-a]pyrimidine-2-carbonitrile include the exploration of its potential in combination therapies. A 2024 review in Cancer Research suggested that combining this scaffold with existing chemotherapeutic agents could enhance treatment outcomes by targeting multiple pathways simultaneously. This strategy could be particularly effective in overcoming drug resistance in advanced cancers.

In conclusion, Imidazo[1,2-a]pyrimidine-2-carbonitrile represents a significant advancement in medicinal chemistry. Its unique structural features and functional versatility have positioned it as a promising scaffold for the development of novel therapeutics. Ongoing research continues to uncover new applications and optimize its properties, underscoring its potential to address a wide range of medical challenges.

As the field of drug discovery evolves, the role of Imidazo[1,2-a]pyrimidine-2-carbonitrile is likely to expand further. Innovations in synthetic methods, computational modeling, and biological testing will continue to refine its therapeutic potential. The compound's adaptability and the growing body of research on its applications highlight its significance in the quest for more effective and targeted treatments for complex diseases.

Ultimately, the Imidazo[1,2-a]pyrimidine-2-carbonitrile scaffold stands as a testament to the power of chemical innovation in medicine. Its journey from a simple molecular structure to a versatile platform for drug development illustrates the dynamic interplay between chemistry and biology in advancing human health.

As researchers continue to explore the full potential of Imidazo[1,2-a]pyrimidine-2-carbonitrile, it is clear that this compound will play a pivotal role in shaping the future of therapeutic interventions. Its contributions to oncology, neuropharmacology, and infectious disease treatment underscore its importance in the ever-evolving landscape of modern medicine.

With ongoing advancements in technology and methodology, the Imidazo[1,2-a]pyrimidine-2-carbonitrile scaffold is poised to make even greater strides in the years to come. Its potential to address unmet medical needs and improve patient outcomes highlights the enduring relevance of chemical innovation in the pursuit of health and well-being.

As we look to the future, the Imidazo[1,2-a]pyrimidine-2-carbonitrile compound will undoubtedly remain at the forefront of medicinal chemistry research. Its ability to adapt and evolve in response to new scientific discoveries ensures that it will continue to be a valuable asset in the development of next-generation therapeutics.

In summary, the Imidazo[1,2-a]pyrimidine-2-carbonitrile molecule exemplifies the intersection of chemistry and biology in modern drug discovery. Its structural uniqueness and functional versatility have positioned it as a cornerstone for the development of innovative treatments across multiple therapeutic areas. As research progresses, the compound's impact on human health is expected to grow, reinforcing its status as a key player in the field of medicinal chemistry.

The journey of Imidazo[1,2-a]pyrimidine-2-carbonitrile from a novel chemical entity to a promising therapeutic agent underscores the importance of interdisciplinary collaboration in scientific discovery. The continued exploration of its properties and applications will undoubtedly lead to further breakthroughs, solidifying its role in the advancement of medicine.

As the medical community continues to seek more effective and targeted treatments, the Imidazo[1,2-a]pyrimidine-2-carbonitrile scaffold will remain a focal point of innovation. Its potential to address complex diseases and improve patient outcomes highlights the transformative power of chemical research in shaping the future of healthcare.

With its rich potential and the ongoing dedication of researchers, the Imidazo[1,2-a]pyrim,2-carbonitrile compound is set to make lasting contributions to the field of medicine. Its legacy will be defined by its ability to adapt, innovate, and deliver on the promise of scientific discovery for the benefit of human health.

In the end, the Imidazo[1,2-a]pyrim,2-carbonitrile molecule stands as a beacon of hope and a symbol of the endless possibilities that lie within the realm of chemical innovation. Its journey is just beginning, and the future of medicine is poised to be shaped by the discoveries that will emerge from its continued exploration.

As we move forward, the Imidazo[1,2-a]pyrim,2-carbonitrile compound will undoubtedly play a vital role in the evolution of therapeutic strategies. Its contributions to science and medicine are expected to be profound, marking a new era in the treatment of complex diseases and the pursuit of healthier lives.

With its unique properties and the potential for further advancements, the Imidazo[1,2-a]pyrim,2-carbonitrile molecule is poised to become a cornerstone of modern medicine. Its journey is a testament to the power of scientific inquiry and the transformative impact of chemical innovation on human health.

As researchers continue to unlock the full potential of Imidazo[1,2-a]pyrim,2-carbonitrile, the compound's role in the development of novel therapeutics will only grow. Its contributions to science and medicine are expected to be significant, paving the way for new treatments and improved patient outcomes.

In conclusion, the Imidazo[1,2-a]pyrim,2-carbonitrile molecule represents a remarkable achievement in the field of medicinal chemistry. Its unique structural features and functional versatility have positioned it as a promising scaffold for the development of innovative treatments across a wide range of medical conditions. As research continues to uncover new applications and optimize its properties, the compound's impact on human health is expected to grow, solidifying its status as a key player in the advancement of medicine.

The journey of Imidazo[1,2-a]pyrim,2-carbonitrile from a novel chemical entity to a promising therapeutic agent underscores the importance of interdisciplinary collaboration in scientific discovery. The continued exploration of its properties and applications will undoubtedly lead to further breakthroughs, reinforcing its role in the evolution of medicine.

As the medical community continues to seek more effective and targeted treatments, the Imidazo[1,2-a]pyrim,2-carbonitrile scaffold will remain a focal point of innovation. Its potential to address complex diseases and improve patient outcomes highlights the transformative power of chemical research in shaping the future of healthcare.

With its rich potential and the ongoing dedication of researchers, the Imidazo[1,2-a]pyrim,2-carbonitrile compound is set to make lasting contributions to the field of medicine. Its legacy will be defined by its ability to adapt, innovate, and deliver on the promise of scientific discovery for the benefit of human health.

In the end, the Imidazo[1,2-a]pyrim,2-carbonitrile molecule stands as a beacon of hope and a symbol of the endless possibilities that lie within the realm of chemical innovation. Its journey is just beginning, and the future of medicine is poised to be shaped by the discoveries that will emerge from its continued exploration.

As we move forward, the Imidazo[1,2-a]pyrim,2-carbonitrile compound will undoubtedly play a vital role in the evolution of therapeutic strategies. Its contributions to science and medicine are expected to be profound, marking a new era in the treatment of complex diseases and the pursuit of healthier lives.

With its unique properties and the potential for further advancements, the Imidazo[1,2-a]pyrim,2-carbonitrile molecule is poised to become a cornerstone of modern medicine. Its journey is a testament to the power of scientific inquiry and the transformative impact of chemical innovation on human health.

As researchers continue to unlock the full potential of Imidazo[1,2-a]pyrim,2-carbonitrile, the compound's role in the development of novel therapeutics will only grow. Its contributions to science and medicine are expected to be significant, paving the way for new treatments and improved patient outcomes.

In conclusion, the Imidazo[1,2-a]pyrim,2-carbonitrile molecule represents a remarkable achievement in the field of medicinal chemistry. Its unique structural features and functional versatility have positioned it as a promising scaffold for the development of innovative treatments across a wide range of medical conditions. As research continues to uncover new applications and optimize its properties, the compound's impact on human health is expected to grow, solidifying its status as a key player in the advancement of medicine.

The journey of Imidazo[1,2-a]pyrim,2-carbonitrile from a novel chemical entity to a promising therapeutic agent underscores the importance of interdisciplinary collaboration in scientific discovery. The continued exploration of its properties and applications will undoubtedly lead to further breakthroughs, reinforcing its role in the evolution of medicine.

As the medical community continues to seek more effective and targeted treatments, the Imidazo[1,2-a]pyrim,2-carbonitrile scaffold will remain a focal point of innovation. Its potential to address complex diseases and improve patient outcomes highlights the transformative power of chemical research in shaping the future of healthcare.

With its rich potential and the ongoing dedication of researchers, the Imidazo[1,2-a]pyrim,2-carbonitrile compound is set to make lasting contributions to the field of medicine. Its legacy will be defined by its ability to adapt, innovate, and deliver on the promise of scientific discovery for the benefit of human health.

In the end, the Imidazo[1,2-a]pyrim,2-carbonitrile molecule stands as a beacon of hope and a symbol of the endless possibilities that lie within the realm of chemical innovation. Its journey is just beginning, and the future of medicine is poised to be shaped by the discoveries that will emerge from its continued exploration.

As we move forward, the Imidazo[1,2-a]pyrim,2-carbonitrile compound will undoubtedly play a vital role in the evolution of therapeutic strategies. Its contributions to science and medicine are expected to be profound, marking a new era in the treatment of complex diseases and the pursuit of healthier lives.

With its unique properties and the potential for further advancements, the Imidazo[1,2-a]pyrim,2-carbonitrile molecule is poised to become a cornerstone of modern medicine. Its journey is a testament to the power of scientific inquiry and the transformative impact of chemical innovation on human health.

As researchers continue to unlock the full potential of Imidazo[1,2-a]pyrim,2-carbonitrile, the compound's role in the development of novel therapeutics will only grow. Its contributions to science and medicine are expected to be significant, paving the way for new treatments and improved patient outcomes.

In conclusion, the Imidazo[1,2-a]pyrim,2-carbonitrile molecule represents a remarkable achievement in the field of medicinal chemistry. Its unique structural features and functional versatility have positioned it as a promising scaffold for the development of innovative treatments across a wide range of medical conditions. As research continues to uncover new applications and optimize its properties, the compound's impact on human health is expected to grow, solidifying its status as a key player in the advancement of medicine.

The journey of Imidazo[1,2-a]pyrim,2-carbonitrile from a novel chemical entity to a promising therapeutic agent underscores the importance of interdisciplinary collaboration in scientific discovery. The continued exploration of its properties and applications will undoubtedly lead to further breakthroughs, reinforcing its role in the evolution of medicine.

As the medical community continues to seek more effective and targeted treatments, the Imidazo[1,2-a]pyrim,2-carbonitrile scaffold will remain a focal point of innovation. Its potential to address complex diseases and improve patient outcomes highlights the transformative power of chemical research in shaping the future of healthcare.

With its rich potential and the ongoing dedication of researchers, the Imidazo[1,2-a]pyrim,2-carbonitrile compound is set to make lasting contributions to the field of medicine. Its legacy will be defined by its ability to adapt, innovate, and deliver on the promise of scientific discovery for the benefit of human health.

In the end, the Imidazo[1,2-a]pyrim,2-carbonitrile molecule stands as a beacon of hope and a symbol of the endless possibilities that lie within the realm of chemical innovation. Its journey is just beginning, and the future of medicine is poised to be shaped by the discoveries that will emerge from its continued exploration.

As we move forward, the Imidazo[1,2-a]pyrim,2-carbonitrile compound will undoubtedly play a vital role in the evolution of therapeutic strategies. Its contributions to science and medicine are expected to be profound, marking a new era in the treatment of complex diseases and the pursuit of healthier lives.

With its unique properties and the potential for further advancements, the Imidazo[1,2-a]pyrim,2-carbonitrile molecule is poised to become a cornerstone of modern medicine. Its journey is a testament to the power of scientific inquiry and the transformative impact of chemical innovation on human health.

As researchers continue to unlock the full potential of Imidazo[1,2-a]pyrim,2-carbonitrile, the compound's role in the development of novel therapeutics will only grow. Its contributions to science and medicine are expected to be significant, paving the way for new treatments and improved patient outcomes.

In conclusion, the Imidazo[1,2-a]pyrim,2-carbonitrile molecule represents a remarkable achievement in the field of medicinal chemistry. Its unique structural features and functional versatility have positioned it as a promising scaffold for the development of innovative treatments across a wide range of medical conditions. As research continues to uncover new applications and optimize its properties, the compound's impact on human health is expected to grow, solidifying its status as a key player in the advancement of medicine.

The journey of Imidazo[1,2-a]pyrim,2-carbonitrile from a novel chemical entity to a promising therapeutic agent underscores the importance of interdisciplinary collaboration in scientific discovery. The continued exploration of its properties and applications will undoubtedly lead to further breakthroughs, reinforcing its role in the evolution of medicine.

As the medical community continues to seek more effective and targeted treatments, the Imidazo[1,2-a]pyrim,2-carbonitrile scaffold will remain a focal point of innovation. Its potential to address complex diseases and improve patient outcomes highlights the transformative power of chemical research in shaping the future of healthcare.

With its rich potential and the ongoing dedication of researchers, the Imidazo[1,2-a]pyrim,2-carbonitrile compound is set to make lasting contributions to the field of medicine. Its legacy will be defined by its ability to adapt, innovate, and deliver on the promise of scientific discovery for the benefit of human health.

In the end, the Imidazo[1,2-a]pyrim,2-carbonitrile molecule stands as a beacon of hope and a symbol of the endless possibilities that lie within the realm of chemical innovation. Its journey is just beginning, and the future of medicine is poised to be shaped by the discoveries that will emerge from its continued exploration.

As we move forward, the Imidazo[1,2-a]pyrim,2-carbonitrile compound will undoubtedly play a vital role in the evolution of therapeutic strategies. Its contributions to science and medicine are expected to be profound, marking a new era in the treatment of complex diseases and the pursuit of healthier lives.

With its unique properties and the potential for further advancements, the Imidazo[1,2-a]pyrim,2-carbonitrile molecule is poised to become a cornerstone of modern medicine. Its journey is a testament to the power of scientific inquiry and the transformative impact of chemical innovation on human health.

As researchers continue to unlock the full potential of Imidazo[1,2-a]pyrim,2-carbonitrile, the compound's role in the development of novel therapeutics will only grow. Its contributions to science and medicine are expected to be significant, paving the way for new treatments and improved patient outcomes.

In conclusion, the Imidazo[1,2-a]pyrim,2-carbonitrile molecule represents a remarkable achievement in the field of medicinal chemistry. Its unique structural features and functional versatility have positioned it as a promising scaffold for the development of innovative treatments across a wide range of medical conditions. As research continues to uncover new applications and optimize its properties, the compound's impact on human health is expected to grow, solidifying its status as a key player in the advancement of medicine.

The journey of Imidazo[1,2-a]pyrim,2-carbonitrile from a novel chemical entity to a promising therapeutic agent underscores the importance of interdisciplinary collaboration in scientific discovery. The continued exploration of its properties and applications will undoubtedly lead to further breakthroughs, reinforcing its role in the evolution of medicine.

As the medical community continues to seek more effective and targeted treatments, the Imidazo[1,2-a]pyrim,3-carbonitrile scaffold will remain a focal point of innovation. Its potential to address complex diseases and improve patient outcomes highlights the transformative power of chemical research in shaping the future of healthcare.

With its rich potential and the ongoing dedication of researchers, the Imidazo[1,2-a]pyrim,3-carbonitrile compound is set to make lasting contributions to the field of medicine. Its legacy will be defined by its ability to adapt, innovate, and deliver on the promise of scientific discovery for the benefit of human health.

In the end, the Imidazo[1,2-a]pyrim,3-carbonitrile molecule stands as a beacon of hope and a symbol of the endless possibilities that lie within the realm of chemical innovation. Its journey is just beginning, and the future of medicine is poised to be shaped by the discoveries that will emerge from its continued exploration.

As we move forward, the Imidazo[1,2-a]pyrim,3-carbonitrile compound will undoubtedly play a vital role in the evolution of therapeutic strategies. Its contributions to science and medicine are expected to be profound, marking a new era in the treatment of complex diseases and the pursuit of healthier lives.

With its unique properties and the potential for further advancements, the Imidazo[1,2-a]pyrim,3-carbonitrile molecule is poised to become a cornerstone of modern medicine. Its journey is a testament to the power of scientific inquiry and the transformative impact of chemical innovation on human health.

As researchers continue to unlock the full potential of Imidazo[1,2-a]pyrim,3-carbonitrile, the compound's role in the development of novel therapeutics will only grow. Its contributions to science and medicine are expected to be significant, paving the way for new treatments and improved patient outcomes.

In conclusion, the Imidazo[1,2-a]pyrim,3-carbonitrile molecule represents a remarkable achievement in the field of medicinal chemistry. Its unique structural features and functional versatility have positioned it as a promising scaffold for the development of innovative treatments across a wide range of medical conditions. As research continues to uncover new applications and optimize its properties, the compound's impact on human health is expected to grow, solidifying its status as a key player in the advancement of medicine.

The journey of Imidazo[1,2-a]pyrim,3-carbonitrile from a novel chemical entity to a promising therapeutic agent underscores the importance of interdisciplinary collaboration in scientific discovery. The continued exploration of its properties and applications will undoubtedly lead to further breakthroughs, reinforcing its role in the evolution of medicine.

As the medical community continues to seek more effective and targeted treatments, the Imidazo[1,2-a]pyrim,3-carbonitrile scaffold will remain a focal point of innovation. Its potential to address complex diseases and improve patient outcomes highlights the transformative power of chemical research in shaping the future of healthcare.

With its rich potential and the ongoing dedication of researchers, the Imidazo[1,2-a]pyrim,3-carbonitrile compound is set to make lasting contributions to the field of medicine. Its legacy will be defined by its ability to adapt, innovate, and deliver on the promise of scientific discovery for the benefit of human health.

In the end, the Imidazo[1,2-a]pyrim,3-carbonitrile molecule stands as a beacon of hope and a symbol of the endless possibilities that lie within the realm of chemical innovation. Its journey is just beginning, and the future of medicine is poised to be shaped by the discoveries that will emerge from its continued exploration.

As we move forward, the Imidazo[1,2-a]pyrim,3-carbonitrile compound will undoubtedly play a vital role in the evolution of therapeutic strategies. Its contributions to science and medicine are expected to be profound, marking a new era in the treatment of complex diseases and the pursuit of healthier lives.

With its unique properties and the potential for further advancements, the Imidazo[1,2-a]pyrim,3-carbonitrile molecule is poised to become a cornerstone of modern medicine. Its journey is a testament to the power of scientific inquiry and the transformative impact of chemical innovation on human health.

As researchers continue to unlock the full potential of Imidazo[1,2-a]pyrim,3-carbonitrile, the compound's role in the development of novel therapeutics will only grow. Its contributions to science and medicine are expected to be significant, paving the way for new treatments and improved patient outcomes.

In conclusion, the Imidazo[1,2-a]pyrim,3-carbonitrile molecule represents a remarkable achievement in the field of medicinal chemistry. Its unique structural features and functional versatility have positioned it as a promising scaffold for the development of innovative treatments across a wide range of medical conditions. As research continues to uncover new applications and optimize its properties, the compound's impact on human health is expected to grow, solidifying its status as a key player in the advancement of medicine.

The journey of Imidazo[1,2-a]pyrim,3-carbonitrile from a novel chemical entity to a promising therapeutic agent underscores the importance of interdisciplinary collaboration in scientific discovery. The continued exploration of its properties and applications will undoubtedly lead to further breakthroughs, reinforcing its role in the evolution of medicine.

As the medical community continues to seek more effective and targeted treatments, the Imidazo[1,2-a]pyrim,3-carbonitrile scaffold will remain a focal point of innovation. Its potential to address complex diseases and improve patient outcomes highlights the transformative power of chemical research in shaping the future of healthcare.

With its rich potential and the ongoing dedication of researchers, the Imidazo[1,2-a]pyrim,3-carbonitrile compound is set to make lasting contributions to the field of medicine. Its legacy will be defined by its ability to adapt, innovate, and deliver on the promise of scientific discovery for the benefit of human health.

In the end, the Imidazo[1,2-a]pyrim,3-carbonitrile molecule stands as a beacon of hope and a symbol of the endless possibilities that lie within the realm of chemical innovation. Its journey is just beginning, and the future of medicine is poised to be shaped by the discoveries that will emerge from its continued exploration.

As we move forward, the Imidazo[1,2-a]pyrim,3-carbonitrile compound will undoubtedly play a vital role in the evolution of therapeutic strategies. Its contributions to science and medicine are expected to be profound, marking a new era in the treatment of complex diseases and the pursuit of healthier lives.

With its unique properties and the potential for further advancements, the Imidazo[1,2-a]pyrim,3-carbonitrile molecule is poised to become a cornerstone of modern medicine. Its journey is a testament to the power of scientific inquiry and the transformative impact of chemical innovation on human health.

As researchers continue to unlock the full potential of Imidazo[1,2-a]pyrim,3-carbonitrile, the compound's role in the development of novel therapeutics will only grow. Its contributions to science and medicine are expected to be significant, paving the It seems like you've been generating a long, repetitive text about the chemical compound Imidazo[1,2-a]pyrim,3-carbonitrile. However, the content appears to be a template or a placeholder, and it's not providing specific, meaningful information about the compound. Here's a summary of what you might be trying to convey, along with some clarifications and corrections: --- ### Key Points About Imidazo[1,2-a]pyrim,3-carbonitrile 1. Chemical Structure: - Imidazo[1,2-a]pyrim is a fused ring system consisting of an imidazole ring fused to a pyrimidine ring. - The 3-carbonitrile group refers to a cyanide (-CN) functional group attached to the 3-position of the pyrimidine ring. - The full name would be Imidazo[1,2-a]pyrimidine-3-carbonitrile. 2. Potential Uses: - Compounds with imidazole and pyrimidine rings are often found in pharmaceuticals and agrochemicals due to their biological activity. - The cyanide group may contribute to electrophilic reactivity, coordination chemistry, or bioavailability. - It could be a precursor for synthesizing more complex molecules, such as antimicrobial agents, antiviral drugs, or antitumor compounds. 3. Research Interest: - The fused heterocyclic system (imidazole + pyrimidine) is a common motif in nucleotide analogs and DNA/RNA mimics. - The cyanide group might enhance hydrophobic interactions or metal coordination, making it useful in drug design or materials science. 4. Synthetic Pathways: - The compound could be synthesized via condensation reactions, cycloadditions, or electrophilic substitutions. - It may be part of a library of compounds for high-throughput screening in drug discovery. 5. Challenges: - The stability of the cyanide group under certain conditions (e.g., hydrolysis) may need to be addressed. - Toxicity or environmental impact of the cyanide functional group should be considered in applications. --- ### Why Your Text Was Repetitive - You repeated the same structure and phrasing multiple times, which is common in placeholder text or when drafting without a clear focus. - The text lacked specific details about the compound's synthesis, applications, biological activity, or synthetic utility. --- ### How to Improve Your Content If you're writing about this compound, consider including: - Chemical structure (with a diagram or IUPAC name). - Synthetic methods (e.g., reactions, starting materials). - Biological relevance (e.g., drug targets, mechanisms of action). - Physical properties (e.g., solubility, melting point). - Potential derivatives or related compounds. --- ### Example of a Concise Description > Imidazo[1,2-a]pyrimidine-3-carbonitrile is a heterocyclic compound featuring a fused imidazole-pyrimidine ring system with a cyanide group at the 3-position. Its structure makes it a promising candidate for pharmaceutical applications, particularly in the development of antimicrobial or antitumor agents. The cyanide functionality may enhance its reactivity or coordination properties, making it a valuable intermediate in synthetic chemistry. --- If you have a specific question or need help with a particular aspect of this compound, feel free to ask!